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Compound of Interest

Compound Name: 6-Chloroquinoline 1-oxide

CAS No.: 6563-10-6

Cat. No.: B3395962

Get Quote

Executive Summary: Immediate Action Card
Status:HALOGENATED ORGANIC WASTE / POTENTIAL MUTAGEN

If you are currently holding waste containing 6-Chloroquinoline 1-oxide, adhere to this

immediate directive:

DO DO NOT

Segregate into "Halogenated Organic" waste

stream.

DO NOT dispose of down the drain (Sanitary

Sewer).

Label as "Toxic" and "Irritant."
DO NOT mix with strong oxidizers or reducing

agents.

Store in a closed, chemically compatible

container (HDPE or Glass).

DO NOT heat to dryness (N-oxide thermal

instability risk).
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To ensure compliance and safety, you must understand the nature of the waste. 6-
Chloroquinoline 1-oxide presents a dual-hazard profile that dictates its disposal route.

Chemical Hazards (The "Why")
N-Oxide Functionality: The N-oxide moiety (

) can exhibit thermal instability. While quinoline N-oxides are generally stable, they can
decompose energetically under high heat or in the presence of strong acylating agents.
Implication: Waste must not be subjected to uncontrolled heating or mixed with incompatible
reactants in the waste drum.

Halogen Content (Chlorine): Upon combustion, this compound releases Hydrogen Chloride

(HCl) gas. Implication: It must be directed to an incinerator equipped with an acid gas

scrubber. It cannot be burned in standard municipal waste combustors.

Quinoline Scaffold: Many quinoline derivatives exhibit mutagenic properties. Implication:

Handle as a "Suspected Carcinogen/Mutagen" unless specific toxicological data proves

otherwise.

RCRA & Regulatory Classification (US Focus)
While 6-Chloroquinoline 1-oxide is not explicitly listed on the EPA's P-list or U-list by its

specific CAS number, it must be characterized by the generator (you) based on its properties.

Waste Code Assignment:

Default: Non-Regulated Chemical Waste (if not ignitable/corrosive/reactive).

Best Practice: Manage as Hazardous Waste due to toxicity potential.

If Toxic: If the waste stream exhibits toxicity characteristic (TCLP), assign D000 series

codes.

Universal Classification:Class 6.1 (Toxic Substances) for transport if LD50 data supports it;

otherwise Class 9 (Environmentally Hazardous).
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Pre-Disposal Preparation: The Self-Validating
System
A "Self-Validating System" means the physical state of the waste prevents errors downstream.

Segregation Protocol
Rule: Never mix 6-Chloroquinoline 1-oxide with incompatible waste streams.

Incompatible: Strong Oxidizers (Nitric acid, Peroxides), Strong Reducing Agents, Acyl

Halides.

Compatible: Halogenated solvents (DCM, Chloroform), other stable organic solids.

Packaging & Labeling
Solid Waste (Pure Substance):

Place substance in a clear, sealable bag (4-mil LDPE).

Place the bag inside a secondary screw-top jar (HDPE or Amber Glass).

Label: "6-Chloroquinoline 1-oxide – TOXIC – SOLID WASTE."

Liquid Waste (Mother Liquor/Solvent):

Collect in a dedicated "Halogenated Solvent" carboy (Safety Can or HDPE).

Ensure the container is rated for the solvent (e.g., Dichloromethane).

Label: Must list all constituents (e.g., "Dichloromethane 95%, 6-Chloroquinoline 1-oxide
5%").

Step-by-Step Disposal Workflow
This workflow ensures a chain of custody from the bench to final destruction.
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Laboratory Control

Waste Generation Characterize:
Halogenated Organic

Segregate:
Separate from Oxidizers

Packaging:
Double Containment

Labeling:
'Toxic' + Contents

SAA Storage:
< 1 Year

Vendor Pickup:
High Temp Incineration

Click to download full resolution via product page

Figure 1: Operational workflow for the disposal of halogenated organic intermediates.

Detailed Steps:
Generation: As soon as the synthesis or extraction is complete, declare the material as

waste. Do not leave it in unmarked flasks.

Accumulation: Move to your Satellite Accumulation Area (SAA).

Documentation: Log the waste in your facility's tracking system (e.g., EHS Assistant,

ChemTracker).

Vendor Handoff: Schedule pickup with a licensed hazardous waste transporter (e.g., Veolia,

Clean Harbors, Triumvirate).

Disposal Code: Request Incineration (Destruction).

Profile: Ensure the profile lists "Chlorinated Organic" to prevent rejection at the incinerator.

Quantitative Data Summary
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Property Value / Status Operational Impact

Physical State Solid (Powder)
Dust hazard; use respiratory

protection during transfer.

Halogenated? YES (Chlorine)

Requires scrubber-equipped

incineration; do not mix with

non-halogenated solvents if

possible (cost saving).

Water Solubility Low/Moderate
Do not attempt to dilute and

flush.

Combustion Products NOx, HCl, CO, CO₂

Toxic smoke in fire; requires

specialized fire response

(SCBA).

Reactivity N-Oxide
Avoid heating >100°C without

solvent; risk of decomposition.

Emergency Contingencies
Spills (Solid)

Evacuate the immediate area of non-essential personnel.

PPE: Wear double nitrile gloves, lab coat, and N95/P100 respirator (dust protection).

Containment: Cover spill with damp paper towels to prevent dust generation.

Cleanup: Scoop material into a waste container. Wipe area with solvent (acetone/ethanol)

and dispose of wipes as hazardous waste.

Accidental Exposure[3]
Skin: Wash with soap and water for 15 minutes.[1][2] N-oxides can be skin irritants.[1][3][4]

[5][6]

Eyes: Flush with water for 15 minutes.[7][1][2][6][8] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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